![molecular formula C26H23N3O4S B2443082 ethyl 2-{2-[(4-nitrobenzyl)sulfanyl]-4,5-diphenyl-1H-imidazol-1-yl}acetate CAS No. 339278-03-4](/img/structure/B2443082.png)
ethyl 2-{2-[(4-nitrobenzyl)sulfanyl]-4,5-diphenyl-1H-imidazol-1-yl}acetate
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Overview
Description
Ethyl 2-{2-[(4-nitrobenzyl)sulfanyl]-4,5-diphenyl-1H-imidazol-1-yl}acetate is a chemical compound with the CAS number 339278-03-4 . It is also known as 1H-Imidazole-1-acetic acid, 2-[[(4-nitrophenyl)methyl]thio]-4,5-diphenyl-, ethyl ester .
Molecular Structure Analysis
The molecular structure of this compound is complex, with multiple functional groups. It includes an imidazole ring, which is a five-membered ring with two non-adjacent nitrogen atoms, and a sulfanyl group attached to a nitrobenzyl group .Scientific Research Applications
- Thiazole derivatives, including the compound , have been investigated for their antimicrobial properties. These molecules can act against bacteria, fungi, and other pathogens. Researchers have explored their potential as novel antibiotics or antifungal agents .
- Compounds containing thiazole moieties have shown promise as antiviral agents. Their ability to inhibit viral replication or entry makes them valuable candidates for drug development in the fight against viral infections .
- Thiazoles exhibit antioxidant activity, which is crucial for protecting cells from oxidative stress. Researchers have studied their potential role in preventing oxidative damage and related diseases .
- Thiazole derivatives, due to their unique chemical structure, have been investigated for neuroprotective properties. These compounds may play a role in preserving neuronal health and preventing neurodegenerative conditions .
- Inflammation is a key factor in various diseases. Thiazoles have been explored as anti-inflammatory agents, potentially modulating inflammatory pathways and reducing tissue damage .
- Some thiazole-containing compounds exhibit cytotoxicity against cancer cells. Researchers have studied their potential as antitumor agents, aiming to develop novel therapies with fewer side effects .
Antimicrobial Activity
Antiviral Potential
Antioxidant Properties
Neuroprotective Effects
Anti-Inflammatory Activity
Cytotoxicity and Antitumor Effects
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
ethyl 2-[2-[(4-nitrophenyl)methylsulfanyl]-4,5-diphenylimidazol-1-yl]acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H23N3O4S/c1-2-33-23(30)17-28-25(21-11-7-4-8-12-21)24(20-9-5-3-6-10-20)27-26(28)34-18-19-13-15-22(16-14-19)29(31)32/h3-16H,2,17-18H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SMFWZDLXINYISU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CN1C(=C(N=C1SCC2=CC=C(C=C2)[N+](=O)[O-])C3=CC=CC=C3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H23N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
473.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
ethyl 2-{2-[(4-nitrobenzyl)sulfanyl]-4,5-diphenyl-1H-imidazol-1-yl}acetate |
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